Cas no 2228979-63-1 (tert-butyl N-methyl-N-{2-4-(morpholin-4-yl)phenyl-1-oxopropan-2-yl}carbamate)

• Product Name: tert-butyl N-methyl-N-{2-4-(morpholin-4-yl)phenyl-1-oxopropan-2-yl}carbamate
• CAS No: 2228979-63-1
• MF: C₁₉H₂₈N₂O₄
• MW: 348.436625480652
• CID: 6335693
• PubChem ID: 165779772
• Update Time: 2025-10-30

tert-butyl N-methyl-N-{2-4-(morpholin-4-yl)phenyl-1-oxopropan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-{2-4-(morpholin-4-yl)phenyl-1-oxopropan-2-yl}carbamate
• 2228979-63-1
• EN300-1903870
• tert-butyl N-methyl-N-{2-[4-(morpholin-4-yl)phenyl]-1-oxopropan-2-yl}carbamate

• Inchi： 1S/C19H28N2O4/c1-18(2,3)25-17(23)20(5)19(4,14-22)15-6-8-16(9-7-15)21-10-12-24-13-11-21/h6-9,14H,10-13H2,1-5H3
• InChI Key： QFXKKHOXUFYODX-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=CC=2)C(C=O)(C)N(C)C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 348.20490738g/mol
• Monoisotopic Mass: 348.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.1Ų

Additional information on tert-butyl N-methyl-N-{2-4-(morpholin-4-yl)phenyl-1-oxopropan-2-yl}carbamate

Introduction to tert-butyl N-methyl-N-{2-4-(morpholin-4-yl)phenyl-1-oxopropan-2-yl}carbamate (CAS No. 2228979-63-1)

Tert-butyl N-methyl-N-{2-4-(morpholin-4-yl)phenyl-1-oxopropan-2-yl}carbamate (CAS No. 2228979-63-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a tert-butyl carbamate derivative with a unique structural framework that includes a morpholine moiety and a phenyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The tert-butyl group in the compound serves as a protecting group, which can be selectively removed under specific conditions to release the active amine. This feature is particularly useful in synthetic chemistry, where the protection and deprotection of functional groups are crucial steps in the synthesis of complex molecules. The morpholine moiety, on the other hand, is known for its ability to enhance solubility and bioavailability, making it a common structural element in many pharmaceuticals.

The phenyl group in the compound contributes to its overall hydrophobicity and can influence its binding affinity to various biological targets. The presence of this aromatic ring also provides opportunities for further functionalization through substitution reactions, which can be used to fine-tune the compound's properties for specific therapeutic applications.

Recent studies have highlighted the potential of tert-butyl N-methyl-N-{2-4-(morpholin-4-yl)phenyl-1-oxopropan-2-yl}carbamate in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways and are often implicated in cancer and inflammatory diseases. The ability to selectively target these kinases makes this compound a promising lead for the development of novel therapeutic agents.

In addition to its potential as a kinase inhibitor, tert-butyl N-methyl-N-{2-4-(morpholin-4-yl)phenyl-1-oxopropan-2-yl}carbamate has also been investigated for its neuroprotective properties. Studies have demonstrated that this compound can effectively protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways and reduce inflammation.

The pharmacokinetic properties of tert-butyl N-methyl-N-{2-4-(morpholin-4-yl)phenyl-1-oxopropan-2-yl}carbamate have also been extensively studied. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its successful translation into clinical applications. Its high oral bioavailability and low toxicity make it an attractive candidate for further development as a therapeutic agent.

Furthermore, the synthetic accessibility of tert-butyl N-methyl-N-{2-4-(morpholin-4-yl)phenyl-1-oxopropan-2-yl}carbamate is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized using well-established methodologies, which allows for efficient scale-up and production. This synthetic flexibility also enables researchers to explore structural modifications and optimize the compound's pharmacological properties.

In conclusion, tert-butyl N-methyl-N-{2-4-(morpholin-4-yl)phenyl-1-oxopropan-2-y l}carbamate (CAS No. 2228979-63-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities and favorable pharmacokinetic properties, make it an exciting candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field of drug discovery.